Cas no 1220038-06-1 (6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine)

• Product Name: 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine
• CAS No: 1220038-06-1
• MF: C₁₀H₁₅ClN₂O
• MW: 214.691901445389
• CID: 4688519
• Update Time: 2025-05-25

6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine Chemical and Physical Properties

Names and Identifiers

• 6-CHLORO-N-(3-ETHOXYPROPYL)-2-PYRIDINAMINE
• 6-chloro-N-(3-ethoxypropyl)pyridin-2-amine
• 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine

• Inchi： 1S/C10H15ClN2O/c1-2-14-8-4-7-12-10-6-3-5-9(11)13-10/h3,5-6H,2,4,7-8H2,1H3,(H,12,13)
• InChI Key： QBKSAWLGRWGXOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=N1)NCCCOCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 146
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine

Comprehensive Overview of 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine (CAS No. 1220038-06-1)

6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine, with the CAS number 1220038-06-1, is a specialized chemical compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique molecular structure, is often utilized as an intermediate in the development of more complex molecules. Its pyridinamine backbone, combined with the chloro and ethoxypropyl functional groups, makes it a versatile building block for researchers.

In recent years, the demand for 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine has increased due to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in designing new therapeutic agents. The compound's CAS No. 1220038-06-1 is frequently searched in academic databases and chemical supplier platforms, reflecting its growing relevance in scientific communities.

One of the key reasons for the popularity of 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine is its compatibility with modern synthetic techniques, such as cross-coupling reactions and catalyzed aminations. These methods are widely discussed in forums and research papers, as they align with the current trend toward sustainable and efficient chemical processes. The compound's ethoxypropyl side chain also contributes to its solubility in organic solvents, making it a practical choice for laboratory applications.

From an industrial perspective, CAS No. 1220038-06-1 is often associated with high-purity standards, ensuring its suitability for sensitive reactions. Manufacturers and suppliers emphasize its stability under controlled conditions, which is critical for long-term storage and transportation. This aspect is particularly important for researchers who require consistent quality in their experiments.

The compound's nomenclature, 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine, is derived from its IUPAC naming conventions, which highlight its structural features. The chloro substituent at the 6-position and the ethoxypropyl group attached to the nitrogen atom are central to its chemical behavior. These features are frequently explored in computational chemistry studies, where molecular modeling helps predict reactivity and interaction patterns.

In the context of green chemistry, 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine has been evaluated for its environmental impact. Researchers are investigating ways to optimize its synthesis to minimize waste and energy consumption. This aligns with broader industry trends, as sustainability becomes a priority for chemical enterprises. The compound's CAS No. 1220038-06-1 is often cited in discussions about eco-friendly alternatives in organic synthesis.

Another area of interest is the potential biological activity of 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine. While not classified as a drug itself, its derivatives are being studied for various pharmacological properties. This has led to increased searches for its CAS number in biomedical literature, as scientists explore its utility in designing new bioactive molecules. The compound's pyridinamine core is a common motif in medicinal chemistry, further enhancing its appeal.

For suppliers and distributors, accurate labeling of CAS No. 1220038-06-1 is essential to ensure compliance with global regulatory standards. The compound's technical data sheets often include detailed information about its physical and chemical properties, such as melting point, boiling point, and solubility. These details are crucial for end-users who need to integrate the compound into their workflows safely and effectively.

In summary, 6-Chloro-N-(3-ethoxypropyl)-2-pyridinamine (CAS No. 1220038-06-1) is a compound of significant scientific and industrial interest. Its unique structure, combined with its versatility in synthetic applications, makes it a valuable tool for researchers. As the chemical industry continues to evolve, this compound is likely to remain a focal point in discussions about innovation, sustainability, and drug development.